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2-Ethoxy-2-(oxan-4-yl)ethan-1-

amine

CAS No.: 1493291-84-1

Cat. No.: B2942229

Get Quote

Bioactivity Comparison: Oxan-4-yl Amine
Derivatives
Executive Summary: The Strategic Value of the
Oxan-4-yl Scaffold
In modern medicinal chemistry, the oxan-4-yl amine (also known as 4-aminotetrahydropyran)

moiety has emerged as a critical bioisostere for cyclohexyl and piperidinyl groups.[1] Its

inclusion is often a strategic decision to modulate Lipophilic Ligand Efficiency (LLE), reduce

metabolic clearance, and optimize solubility without introducing the liability of a basic center.

This guide provides a technical comparison of oxan-4-yl amine derivatives against their primary

alternatives, supported by experimental data from JAK1 and FLT3 inhibitor discovery

campaigns.[1]
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Comparative Analysis: Oxan-4-yl vs. Cyclohexyl vs.
Piperidinyl
The selection of a saturated ring system at the solvent-exposed or hinge-binding region of a

drug molecule dictates its physicochemical profile.[1] The following analysis compares the

oxan-4-yl group against its carbon (cyclohexyl) and nitrogen (piperidinyl) analogs.

Physicochemical & ADME Profiling
Feature Oxan-4-yl Amine Cyclohexyl Amine Piperidinyl Amine

Electronic Nature
Polar Ether (H-bond

acceptor)

Lipophilic

Hydrocarbon

Basic Amine (H-bond

donor/acceptor)

LogD Impact

Lowers LogD (approx.

[1] -0.6 units vs.

cyclohexyl)

Increases LogD

(Lipophilic)

Variable (pH

dependent)

Metabolic Stability
High (Blocks C4

oxidation)

Low (Prone to P450

hydroxylation at C4)

Moderate/Low (N-

oxidation,

dealkylation)

hERG Liability Low (Neutral core) Low

High (Basic center

often correlates with

hERG)

Solubility Moderate/High Low High (if ionized)

Case Study: JAK1 Inhibitor Optimization
A pivotal study in the development of JAK1 selective inhibitors demonstrated the quantitative

advantage of the oxan-4-yl replacement.[1] In the optimization of pyrazolyl-carboxamides,

researchers compared a cyclohexyl derivative (Cpd 18) directly with its oxan-4-yl analog (Cpd

19).[1]
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Compound R-Group
LogD (pH 7.
[1]4)

Ligand
Binding
Efficiency
(LBE)

Lipophilic
Ligand
Efficiency
(LLE)

Cpd 18 Cyclohexyl 2.66 Base Base

Cpd 19 Oxan-4-yl 2.08 Similar to Base
+1.4-fold

increase

Mechanism of Action: The substitution of the methylene unit (-CH2-) at the 4-position with an

ether oxygen (-O-) reduced the LogD by 0.58 units.[1] While the intrinsic binding affinity (LBE)

remained constant, the reduction in lipophilicity significantly boosted the LLE, a key metric for

predicting clinical success and safety. Furthermore, the oxan-4-yl group eliminated the

metabolic "soft spot" often found at the 4-position of cyclohexyl rings, where Cytochrome P450

enzymes typically install a hydroxyl group.[1]

Real-World Application: Gilteritinib (Xospata)
Gilteritinib, an FDA-approved FLT3/AXL inhibitor for Acute Myeloid Leukemia (AML), utilizes the

oxan-4-yl amine motif.[1][2]

Structural Role: The (tetrahydro-2H-pyran-4-yl)amino group at the C5 position of the

pyrazine core projects into the solvent front.[1]

Benefit: It provides necessary bulk to fill the pocket while maintaining a lower lipophilicity

profile than a corresponding cyclohexyl group, contributing to the drug's oral bioavailability

and favorable metabolic profile.

Decision Logic & SAR Visualization
The following diagram illustrates the decision-making process for selecting the oxan-4-yl

scaffold during lead optimization.
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Lead Compound Optimization
(Saturated Ring Selection)

Is the Basic Center Tolerated?

Select Piperidinyl Group
(High Solubility, hERG Risk)

Yes (Need Solubilizing Base)

Is LogD > 3.0?

No (Avoid hERG/Toxicity)

Select Cyclohexyl Group
(High Potency, Metabolic Risk)

No (Lipophilicity Acceptable)

Select Oxan-4-yl Group
(Optimal LLE, Metabolic Stability)

Yes (Need to lower LogD)

Click to download full resolution via product page

Caption: SAR Decision Tree for selecting oxan-4-yl over cyclohexyl or piperidinyl scaffolds

based on LogD and basicity constraints.

Experimental Protocols
Synthesis: Reductive Amination of Tetrahydro-4H-pyran-
4-one
This protocol describes the industry-standard method for installing the oxan-4-yl amine motif.[1]

It is a self-validating system where the disappearance of the ketone peak (IR or NMR) confirms

intermediate formation.

Reagents:

Tetrahydro-4H-pyran-4-one (1.0 eq)[1][3]

Primary/Secondary Amine (1.0 - 1.2 eq)[1]
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Sodium Triacetoxyborohydride (STAB) (1.5 eq)[1][3]

Acetic Acid (catalytic, optional)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)[1]

Step-by-Step Workflow:

Imine Formation: Dissolve the amine and tetrahydro-4H-pyran-4-one in DCM. If the amine is

a salt (e.g., HCl salt), add 1.0 eq of Triethylamine (TEA). Stir for 30 minutes at Room

Temperature (RT).

Validation: Monitor by TLC; formation of a new, less polar spot indicates imine formation.

Reduction: Add STAB portion-wise to the mixture. The reaction is mildly exothermic.

Note: STAB is preferred over NaBH4 because it selectively reduces the imine in the

presence of the ketone, preventing side-reduction of the starting material.

Quench & Workup: Stir for 2-16 hours. Quench with saturated aqueous NaHCO3.[3] Extract

with DCM (3x).[1]

Purification: Dry organic layer over Na2SO4, concentrate, and purify via silica gel

chromatography (typically MeOH/DCM gradient).

Ketone + Amine
(DCM, RT)

Imine Intermediate
(Equilibrium)

-H2O Add STAB
(Selective Reduction)

Oxan-4-yl Amine
(Final Product)

+H-

Click to download full resolution via product page

Caption: One-pot reductive amination workflow for synthesizing oxan-4-yl amine derivatives.

Bioassay: Microsomal Stability Assessment
To verify the metabolic advantage of the oxan-4-yl group over the cyclohexyl group, use a liver

microsome stability assay.

Protocol:
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Incubation: Incubate test compounds (1 µM) with pooled liver microsomes (human/mouse,

0.5 mg/mL protein) in phosphate buffer (pH 7.4) at 37°C.[4]

Initiation: Add NADPH-regenerating system to initiate metabolism.

Sampling: Aliquot samples at t=0, 15, 30, and 60 minutes.

Termination: Quench immediately with ice-cold Acetonitrile containing an internal standard.

Analysis: Centrifuge to remove protein; analyze supernatant via LC-MS/MS.

Calculation: Plot ln(% remaining) vs. time. The slope (

) determines half-life (

).[1]

Expectation: Oxan-4-yl derivatives typically exhibit

min, whereas cyclohexyl analogs may show rapid clearance (

min) due to hydroxylation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b2942229?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2942229?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

